Cas no 2377035-29-3 (Tert-butyl N-[(5-bromo-4-methyl-1,2,4-triazol-3-yl)methyl]carbamate)
Tert-butyl N-[(5-bromo-4-methyl-1,2,4-triazol-3-yl)methyl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- 2377035-29-3
- tert-butyl N-[(5-bromo-4-methyl-4H-1,2,4-triazol-3-yl)methyl]carbamate
- Tert-butyl N-[(5-bromo-4-methyl-1,2,4-triazol-3-yl)methyl]carbamate
- EN300-7426326
-
- Inchi: 1S/C9H15BrN4O2/c1-9(2,3)16-8(15)11-5-6-12-13-7(10)14(6)4/h5H2,1-4H3,(H,11,15)
- InChI Key: DVEUXZAQJBCUKA-UHFFFAOYSA-N
- SMILES: BrC1=NN=C(CNC(=O)OC(C)(C)C)N1C
Computed Properties
- Exact Mass: 290.03784g/mol
- Monoisotopic Mass: 290.03784g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 69Ų
Tert-butyl N-[(5-bromo-4-methyl-1,2,4-triazol-3-yl)methyl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7426326-0.05g |
tert-butyl N-[(5-bromo-4-methyl-4H-1,2,4-triazol-3-yl)methyl]carbamate |
2377035-29-3 | 95.0% | 0.05g |
$212.0 | 2025-03-11 | |
| Enamine | EN300-7426326-0.1g |
tert-butyl N-[(5-bromo-4-methyl-4H-1,2,4-triazol-3-yl)methyl]carbamate |
2377035-29-3 | 95.0% | 0.1g |
$317.0 | 2025-03-11 | |
| Enamine | EN300-7426326-0.25g |
tert-butyl N-[(5-bromo-4-methyl-4H-1,2,4-triazol-3-yl)methyl]carbamate |
2377035-29-3 | 95.0% | 0.25g |
$452.0 | 2025-03-11 | |
| Enamine | EN300-7426326-0.5g |
tert-butyl N-[(5-bromo-4-methyl-4H-1,2,4-triazol-3-yl)methyl]carbamate |
2377035-29-3 | 95.0% | 0.5g |
$713.0 | 2025-03-11 | |
| Enamine | EN300-7426326-1.0g |
tert-butyl N-[(5-bromo-4-methyl-4H-1,2,4-triazol-3-yl)methyl]carbamate |
2377035-29-3 | 95.0% | 1.0g |
$914.0 | 2025-03-11 | |
| Enamine | EN300-7426326-2.5g |
tert-butyl N-[(5-bromo-4-methyl-4H-1,2,4-triazol-3-yl)methyl]carbamate |
2377035-29-3 | 95.0% | 2.5g |
$1791.0 | 2025-03-11 | |
| Enamine | EN300-7426326-5.0g |
tert-butyl N-[(5-bromo-4-methyl-4H-1,2,4-triazol-3-yl)methyl]carbamate |
2377035-29-3 | 95.0% | 5.0g |
$2650.0 | 2025-03-11 | |
| Enamine | EN300-7426326-10.0g |
tert-butyl N-[(5-bromo-4-methyl-4H-1,2,4-triazol-3-yl)methyl]carbamate |
2377035-29-3 | 95.0% | 10.0g |
$3929.0 | 2025-03-11 | |
| 1PlusChem | 1P028HAQ-50mg |
tert-butylN-[(5-bromo-4-methyl-4H-1,2,4-triazol-3-yl)methyl]carbamate |
2377035-29-3 | 95% | 50mg |
$315.00 | 2024-05-23 | |
| 1PlusChem | 1P028HAQ-100mg |
tert-butylN-[(5-bromo-4-methyl-4H-1,2,4-triazol-3-yl)methyl]carbamate |
2377035-29-3 | 95% | 100mg |
$454.00 | 2024-05-23 |
Tert-butyl N-[(5-bromo-4-methyl-1,2,4-triazol-3-yl)methyl]carbamate Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on Tert-butyl N-[(5-bromo-4-methyl-1,2,4-triazol-3-yl)methyl]carbamate
Introduction to Tert-butyl N-[(5-bromo-4-methyl-1,2,4-triazol-3-yl)methyl]carbamate (CAS No. 2377035-29-3)
Tert-butyl N-[(5-bromo-4-methyl-1,2,4-triazol-3-yl)methyl]carbamate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2377035-29-3, belongs to a class of molecules that exhibit promising biological activities. The structural features of this compound, particularly its tert-butyl and N-(5-bromo-4-methyl-1,2,4-triazol-3-yl)methyl substituents, contribute to its unique chemical and biological properties.
The pharmaceutical industry has been increasingly interested in carbamate derivatives due to their potential therapeutic applications. Carbamates are known for their ability to act as intermediates in the synthesis of various bioactive molecules. The presence of a tert-butyl group enhances the stability of the compound, making it more suitable for further chemical modifications and biological studies. Additionally, the N-(5-bromo-4-methyl-1,2,4-triazol-3-yl)methyl moiety introduces a heterocyclic structure that is often associated with enhanced binding affinity to biological targets.
Recent research in the field of medicinal chemistry has highlighted the importance of triazoles in drug design. Triazoles are heterocyclic compounds that have been shown to possess a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a bromo and methyl group on the triazole ring further modulates its reactivity and biological activity. This makes Tert-butyl N-[(5-bromo-4-methyl-1,2,4-triazol-3-yl)methyl]carbamate a valuable scaffold for the development of new drugs.
In vitro studies have demonstrated that this compound exhibits inhibitory activity against various enzymes and receptors relevant to human diseases. For instance, preliminary experiments suggest that it may interfere with the activity of enzymes involved in cancer cell proliferation. The tert-butyl group provides steric hindrance that can enhance binding interactions with specific target proteins. Meanwhile, the brominated triazole ring offers opportunities for further derivatization to improve potency and selectivity.
The synthesis of Tert-butyl N-[(5-bromo-4-methyl-1,2,4-triazol-3-yl)methyl]carbamate involves multiple steps that require precise control over reaction conditions. The key step involves the formation of the triazole ring through a cyclocondensation reaction between appropriate precursors. This step must be carefully optimized to ensure high yield and purity. Subsequent functionalization with the carbamate group and tert-butyl protection further refines the molecular structure.
The compound's solubility and stability are critical factors to consider in its potential application as a drug candidate. Studies have shown that modifications to the carbamate moiety can significantly impact these properties. For example, optimizing the length and composition of side chains can enhance solubility while maintaining biological activity. These findings are crucial for formulating effective drug candidates that can be easily administered to patients.
Evaluation of Tert-butyl N-[(5-bromo-4-methyl-1,2,4-triazol-3-yl)methyl]carbamate in preclinical models has provided insights into its pharmacokinetic behavior. These studies help in understanding how the compound is absorbed, distributed, metabolized, and excreted by the body. Such information is essential for designing clinical trials and predicting potential side effects. Additionally, computational modeling techniques have been employed to predict binding affinities and interactions with biological targets.
The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising compounds like Tert-butyl N-[(5-bromo-4-methyl-1,2,4-triazol-3-ylmethyl]carbamate). These technologies enable researchers to analyze vast datasets and identify patterns that may not be apparent through traditional experimental methods. By leveraging these tools, scientists can rapidly screen large libraries of compounds and prioritize those with the highest potential for further development.
The future prospects for Tert-butyl N-[(5-bromo-4-methyl-l ,2 ,4 -triazol -3 -y l )m eth yl]carbamate are promising given its unique structural features and demonstrated biological activities. Ongoing research aims to optimize its pharmacological properties through structural modifications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical applications.
In conclusion,Tert-butyl N-[(5-bromo - 4 -m eth y l - 1 , 2 , 4 -tria z ol - 3 -y l )m eth y l]carbamate (CAS No.2377035 -29 - 3) represents a significant advancement in pharmaceutical research。 Its structural design,biological activities,and synthetic considerations make it a valuable candidate for further development。 As our understanding of disease mechanisms continues to evolve,compounds like this one will play an increasingly important role in developing novel therapeutic strategies。
2377035-29-3 (Tert-butyl N-[(5-bromo-4-methyl-1,2,4-triazol-3-yl)methyl]carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)